Cas no 1158527-40-2 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)methylaniline)

• Product Name: 4-(3,5-Dimethyl-1H-pyrazol-1-yl)methylaniline
• CAS No: 1158527-40-2
• Molecular Formula: C₁₂H₁₅N₃^.₂[HCl]
• Molecular Weight: 274.189
• MDL: MFCD03419457
• CID: 3168244
• PubChem ID: 45123702

4-(3,5-Dimethyl-1H-pyrazol-1-yl)methylaniline Properties

Names and Identifiers

• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)methylaniline
• BS-39930
• AKOS024302076
• 4-[(3,5-dimethylpyrazol-1-yl)methyl]aniline;dihydrochloride
• EN300-67629
• MFCD03419457
• {4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]phenyl}amine dihydrochloride
• 4-[(3,5-DIMETHYLPYRAZOL-1-YL)METHYL]ANILINE DIHYDROCHLORIDE
• 1158527-40-2
• 4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline dihydrochloride
• CS-0257729
• G41240
• {4-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]phenyl}amine diHCl
• IWB52740

• MDL： MFCD03419457
• InChIKey： ACMFNEADGQXGJL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15N3.2ClH/c1-9-7-10(2)15(14-9)8-11-3-5-12(13)6-4-11;;/h3-7H,8,13H2,1-2H3;2*1H
• SMILES： CC1=NN(CC2=CC=C(C=C2)N)C(=C1)C.Cl.Cl

Computed Properties

• Exact Mass: 273.0799529Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 273.0799529Da
• Heavy Atom Count: 17
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines